molecular formula C8H9BrClNO B8625990 3-Bromo-5-(3-chloropropoxy)pyridine

3-Bromo-5-(3-chloropropoxy)pyridine

Cat. No.: B8625990
M. Wt: 250.52 g/mol
InChI Key: NMVLJGCJUFTJHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-5-(3-chloropropoxy)pyridine is a useful research compound. Its molecular formula is C8H9BrClNO and its molecular weight is 250.52 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9BrClNO

Molecular Weight

250.52 g/mol

IUPAC Name

3-bromo-5-(3-chloropropoxy)pyridine

InChI

InChI=1S/C8H9BrClNO/c9-7-4-8(6-11-5-7)12-3-1-2-10/h4-6H,1-3H2

InChI Key

NMVLJGCJUFTJHE-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC=C1Br)OCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a solution of 5-bromo-3-hydroxypyridine (1.90 g, 10.92 mmol) in DMF (10 mL) was slowly added over 10 min to a cold (0-5° C.), stirring slurry of sodium hydride (0.52 g of an 80% dispersion in mineral oil, 17.47 mmol) in DMF (14 mL). The mixture was allowed to warm to ambient temperature and further stirred for 1H. To this slurry was added dropwise over 5 min 1-choro-3-iodopropane (2.68 g, 13.10 mmol), and the resulting dark-brown mixture was stirred at ambient temperature for 48 h. Cold water (30 mL) was carefully added, followed by saturated NaCl solution (20 mL). The resulting mixture was extracted with ether (5×25 mL). The combined ether extracts were dried (Na2SO4), filtered, and concentrated by rotary evaporation producing a dark-brown oil (4.07 g). The product was used in the next step without further purification. EI-MS: m/z (relative intensity) 251 (M+, 31.89%), 249 (M+, 23.99%), 175 (65.68%), 173 (67.42%), 94 (37.06%), 41 (100.00%).
Quantity
1.9 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
14 mL
Type
solvent
Reaction Step Two
Quantity
2.68 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
reactant
Reaction Step Four
Name
Quantity
30 mL
Type
solvent
Reaction Step Five
Name

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